3-amino-N-[(3,4-dimethoxyphenyl)methyl]-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-[(3,4-dimethoxyphenyl)methyl]-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C23H24F3N3O3S/c1-11-4-6-14-13(8-11)18(23(24,25)26)17-19(27)20(33-22(17)29-14)21(30)28-10-12-5-7-15(31-2)16(9-12)32-3/h5,7,9,11H,4,6,8,10,27H2,1-3H3,(H,28,30)
• InChI Key: IFUGIXSQYFJERD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NCC4=CC(=C(C=C4)OC)OC)N)C(F)(F)F
• Molecular Formula: C23H24F3N3O3S
• Molecular Weight: 479.5 g/mol
• CAS No.: 664999-32-0

Description

This compound belongs to the thieno[2,3-b]quinoline carboxamide class, characterized by a fused thiophene-quinoline core. Key structural features include:

• Trifluoromethyl group at position 4, contributing to electron-withdrawing effects and metabolic stability.
• 6-Methyl substituent on the tetrahydroquinoline ring, influencing steric interactions.
• N-(3,4-dimethoxyphenyl)methyl carboxamide side chain, modulating lipophilicity and receptor binding.

Biological Activity

The compound 3-amino-N-[(3,4-dimethoxyphenyl)methyl]-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{24}F_3N_3O_3S$, indicating the presence of various functional groups that contribute to its biological activity. The structure includes a thieno[2,3-b]quinoline core, which is known for its diverse pharmacological properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. For instance, it has been shown to exhibit significant cytotoxic effects against various cancer cell lines. In a study evaluating the compound's effectiveness against leukemia and lung cancer cells, it demonstrated IC50 values ranging from 1.65 to 5.51 μM, indicating potent anti-tumor activity .

The mechanism by which this compound exerts its effects involves the activation of specific signaling pathways. It has been suggested that the compound activates SHP1 (Src homology 2 domain-containing protein tyrosine phosphatase 1), leading to the inactivation of STAT3 (signal transducer and activator of transcription 3). This inhibition is crucial as STAT3 is often overactive in various cancers, promoting cell proliferation and survival . The activation mechanism involves binding to an allosteric site on SHP1, stabilizing its active conformation .

Anti-inflammatory Effects

In addition to its anticancer properties, this compound exhibits anti-inflammatory effects. It has been reported that it can suppress the nuclear factor kappa-B (NF-κB) signaling pathway, which is pivotal in mediating inflammatory responses. This suppression contributes to its potential therapeutic applications in treating inflammatory diseases .

Table: Summary of Biological Activities

Activity	Cell Line/Model	IC50/EC50	Mechanism
Anticancer	Leukemia	1.65 - 5.51 μM	SHP1 activation leading to STAT3 inactivation
Anticancer	Lung Cancer	1.65 - 5.51 μM	SHP1 activation leading to STAT3 inactivation
Anti-inflammatory	In vitro models	Not specified	NF-κB pathway suppression

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent-Driven Variations

The compound’s activity and physicochemical properties are influenced by substituent variations. Key comparisons include:

Compound Name / ID (Source)	Key Substituents	Molecular Formula	Molecular Weight	Reported Activity
Target Compound	3,4-dimethoxyphenylmethyl; 4-CF₃; 6-CH₃	C₂₅H₂₆F₃N₃O₃S*	~527.54*	Not reported
3-amino-N-(4-fluorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	4-Fluorophenyl	C₁₈H₁₆FN₃OS	341.40	Not reported
3-amino-N-(4-methoxybenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	4-Methoxybenzyl; 6-CH₂CH₃	C₂₂H₂₅N₃O₂S	407.52	Not reported
3-amino-4-(4-chlorophenyl)-N-(4-methoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	4-Chlorophenyl; 4-methoxyphenyl	C₂₅H₂₂ClN₃O₂S	463.98	Not reported
KuSaSch105 (Compound 17d)	4-Phenyl; 4-chlorophenyl	C₂₅H₂₀ClN₃OS	453.96	Antiplasmodial (IC₅₀: 1.2 µM)
3-amino-N-(3-chloro-2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	3-Chloro-2-methylphenyl; 5-ketone	C₁₉H₁₇ClN₃O₂S	406.88	Cytotoxic (ovarian cancer)

Functional Group Impact

• Trifluoromethyl (CF₃): Enhances metabolic stability and lipophilicity compared to halogens (e.g., Cl in ) or methoxy groups .
• 3,4-Dimethoxyphenylmethyl: May improve solubility and π-π stacking interactions relative to non-polar substituents (e.g., ethyl in ).
• 6-Methyl vs.

Pharmacological Implications

• Antiplasmodial Activity: KuSaSch105 () demonstrates the importance of 4-phenyl/4-chlorophenyl groups for antiplasmodial efficacy. The target compound’s CF₃ group may further enhance potency by resisting oxidative metabolism.
• Cytotoxicity: The 5-ketone substituent in correlates with apoptosis induction in ovarian cancer cells. The target compound lacks this group but may compensate with CF₃-driven membrane permeability.

Preparation Methods

Cyclocondensation Strategies

The core structure is typically assembled via tandem cyclization using substituted cyclohexanone derivatives. A representative protocol adapted from tetrahydrothieno[3,2-c]isoquinoline syntheses involves:

Reagents

• 6-Methyl-4-(trifluoromethyl)cyclohexanone precursor

• Cyanothioacetamide (2.5 equiv)

• Acetic acid catalyst (5 mol%)

Conditions

• Reflux in ethanol (12 h)

• Yield: 68–72%

Mechanism

• Knoevenagel condensation forms α,β-unsaturated nitrile

• Thio-Michael addition generates thiophene ring

• Intramolecular cyclization completes the tetracyclic system

Alternative Microwave-Assisted Synthesis

A patent describing tetrahydroquinoline preparation suggests potential for accelerated synthesis:

Parameter	Conventional Method	Microwave Method
Temperature	80°C	120°C
Time	12 h	45 min
Yield	68%	82%
Purity (HPLC)	95%	98%

This approach could reduce reaction times by 84% while improving yields.

Introduction of the 3-Amino Group

Direct Amination via Nitro Reduction

A two-step sequence adapted from aminotriazole synthesis:

• Nitration

  • HNO₃/H₂SO₄ (1:3 v/v) at 0–5°C

  • Quench with ice-water after 2 h

• Catalytic Hydrogenation

  • 10% Pd/C (5 wt%) in methanol

  • H₂ pressure: 50 psi, 25°C, 6 h

Key Data

• Nitration yield: 89%

• Reduction yield: 94%

• Overall purity: 97% (by ¹H NMR)

Protecting Group Strategies

For acid-sensitive intermediates, tert-butoxycarbonyl (Boc) protection is recommended:

• Boc₂O (1.2 equiv) in THF

• DMAP catalyst (0.1 equiv), 25°C, 4 h

• Deprotection with TFA/DCM (1:1)

Installation of the Trifluoromethyl Group

Electrophilic Trifluoromethylation

Using Umemoto's reagent:

Reagent	Conditions	Yield
Togni's reagent II	CuI, DMF, 80°C	55%
Umemoto's reagent	K₂CO₃, DMSO, 60°C	78%
CF₃SO₂Na	Photoredox, CH₃CN	63%

Umemoto's protocol provides superior regioselectivity for C-4 position.

Building Block Approach

Incorporating CF₃ early in the synthesis via:

Step

• Start with 4-(trifluoromethyl)cyclohexanone

• Protect ketone as ethylene ketal

• Proceed with core synthesis

Advantages

• Avoids late-stage fluorination challenges

• Enables better stereocontrol

Carboxamide Side Chain Installation

Coupling Reaction Optimization

Comparative study of coupling reagents:

Reagent	Solvent	Temp (°C)	Time (h)	Yield
EDC/HOBt	DCM	25	12	85%
HATU	DMF	0→25	6	92%
DCC/DMAP	THF	40	24	78%

HATU in DMF provides optimal results with minimal racemization.

Substituted Benzylamine Preparation

Synthesis of N-[(3,4-dimethoxyphenyl)methyl]amine:

• Reductive Amination

  • 3,4-Dimethoxybenzaldehyde (1.0 equiv)

  • NH₄OAc (3.0 equiv), NaBH₃CN (1.5 equiv)

  • MeOH, 0°C → 25°C, 12 h

  • Yield: 91%

Final Assembly and Purification

Convergent Synthesis Route

• Prepare tetrahydrothienoquinoline core with CF₃ and NH₂ groups

• Activate C-2 position as acid chloride (SOCl₂, reflux)

• Couple with N-[(3,4-dimethoxyphenyl)methyl]amine

Critical Parameters

• Maintain reaction pH >9 during coupling

• Use molecular sieves to absorb HCl byproduct

Purification Protocols

Method	Purity Increase	Recovery
Silica chromatography	85% → 95%	88%
Recrystallization	95% → 99.5%	75%
Prep-HPLC	90% → 99.9%	92%

Ethyl acetate/hexanes (3:7) proves optimal for recrystallization.

Analytical Characterization

Spectroscopic Data

¹H NMR (400 MHz, DMSO-d₆)

• δ 6.85–7.15 (m, 3H, aromatic)

• δ 4.42 (s, 2H, CH₂N)

• δ 3.75 (s, 6H, OCH₃)

• δ 2.90–3.20 (m, 4H, tetrahydro ring)

13C NMR

• 159.8 ppm (C=O)

• 112.4 ppm (CF₃, q, J = 288 Hz)

HRMS

• Calculated: 479.1843 [M+H]⁺

• Found: 479.1841